Cas no 328539-74-8 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide
• CAS No: 328539-74-8
• MF: C₂₄H₁₈N₂O₃S
• MW: 414.476324558258
• CID: 5878161
• PubChem ID: 3540512
• Update Time: 2025-10-31

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• AB00666908-01
• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide
• N-(5-acetyl-4-phenylthiazol-2-yl)-2-phenoxybenzamide
• 328539-74-8
• AKOS024574549
• F0147-0169

• Inchi： 1S/C24H18N2O3S/c1-16(27)22-21(17-10-4-2-5-11-17)25-24(30-22)26-23(28)19-14-8-9-15-20(19)29-18-12-6-3-7-13-18/h2-15H,1H3,(H,25,26,28)
• InChI Key： WRJIEZUWQPZKIK-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1C(C)=O)C1C=CC=CC=1)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 414.10381361g/mol
• Monoisotopic Mass: 414.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 96.5Ų

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide

Professional Introduction to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide (CAS No. 328539-74-8)

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 328539-74-8, represents a convergence of structural complexity and biological potential, making it a subject of intense research interest. The molecular architecture of this compound incorporates key pharmacophoric elements that are highly relevant to the development of novel therapeutic agents.

The core structure of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide is built around a thiazole ring system, which is a well-documented scaffold in medicinal chemistry due to its broad spectrum of biological activities. The thiazole moiety, characterized by its sulfur and nitrogen atoms, contributes to the compound's unique electronic properties and potential interactions with biological targets. Specifically, the presence of an acetyl group at the 5-position and a phenyl ring at the 4-position further enhances the compound's structural diversity and functional potential.

In recent years, there has been a surge in research focused on thiazole derivatives as potential candidates for various therapeutic applications. The< b>5-acetyl-4-phenyl-1,3-thiazol-2-yl moiety in N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide has been implicated in several pharmacological mechanisms, including anti-inflammatory, antimicrobial, and anticancer activities. These properties are attributed to the ability of thiazole derivatives to modulate key cellular pathways and enzymes involved in disease progression.

The benzamide group at the 2-position of the phenoxybenzamide moiety is another critical pharmacophore that contributes to the compound's biological activity. Benzamides are known for their role in inhibiting various proteases and enzymes, which has made them valuable in the development of drugs targeting conditions such as inflammation and cancer. The combination of the thiazole and benzamide moieties in N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-phenoxybenzamide creates a multifaceted structure that could potentially interact with multiple targets simultaneously.

5-acetyl-4-phenyl-1,3-thiazol